Cas no 256413-14-6 (1,2-Cyclopropanedicarboxylicacid, 1-methyl-, 1,2-dihydrazide, hydrate (1:1))

• Product name: 1,2-Cyclopropanedicarboxylicacid, 1-methyl-, 1,2-dihydrazide, hydrate (1:1)
• CAS No: 256413-14-6
• MF: C₆H₁₂N₄O₂^.H₂O
• MW: 190.20036
• CID: 246886
• PubChem ID: 2736859

1,2-Cyclopropanedicarboxylicacid, 1-methyl-, 1,2-dihydrazide, hydrate (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclopropanedicarboxylicacid, 1-methyl-, 1,2-dihydrazide, hydrate (1:1)
• 1-methylcyclopropane-1,2-dicarbohydrazide,hydrate
• HMS548G04
• OR0615
• 1-methylcyclopropane-1,2-dicarbohydrazide;hydrate
• DTXSID90371655
• AKOS006220927
• CCG-53150
• 1-methylcyclopropane-1,2-dicarbohydrazide Hydrate
• 256413-14-6
• FT-0608080
• SR-01000642333-1

• Inchi： InChI=1S/C6H12N4O2.H2O/c1-6(5(12)10-8)2-3(6)4(11)9-7;/h3H,2,7-8H2,1H3,(H,9,11)(H,10,12);1H2
• InChI Key： QTRZFAQZCVQCTK-UHFFFAOYSA-N
• SMILES： O.NNC(C1CC1(C)C(NN)=O)=O

Computed Properties

• Exact Mass: 190.10700
• Monoisotopic Mass: 190.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Melting Point: 128 °C
• Boiling Point: 497.9°Cat760mmHg
• Flash Point: 254.9°C
• PSA: 119.47000
• LogP: 0.11050

1,2-Cyclopropanedicarboxylicacid, 1-methyl-, 1,2-dihydrazide, hydrate (1:1) Security Information

• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38